Cas no 2137518-03-5 (tert-butyl N-{4-hydroxy-2-[methyl(1-methylcyclopentyl)amino]cyclohexyl}carbamate)

tert-butyl N-{4-hydroxy-2-[methyl(1-methylcyclopentyl)amino]cyclohexyl}carbamate structure
2137518-03-5 structure
Product Name:tert-butyl N-{4-hydroxy-2-[methyl(1-methylcyclopentyl)amino]cyclohexyl}carbamate
CAS No:2137518-03-5
MF:C18H34N2O3
MW:326.474165439606
CID:6159699
PubChem ID:165787316
Update Time:2025-07-21

tert-butyl N-{4-hydroxy-2-[methyl(1-methylcyclopentyl)amino]cyclohexyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • 2137518-03-5
    • tert-butyl N-{4-hydroxy-2-[methyl(1-methylcyclopentyl)amino]cyclohexyl}carbamate
    • EN300-1161966
    • Inchi: 1S/C18H34N2O3/c1-17(2,3)23-16(22)19-14-9-8-13(21)12-15(14)20(5)18(4)10-6-7-11-18/h13-15,21H,6-12H2,1-5H3,(H,19,22)
    • InChI Key: KEGOIPHMKKCNFO-UHFFFAOYSA-N
    • SMILES: OC1CCC(C(C1)N(C)C1(C)CCCC1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 326.25694295g/mol
  • Monoisotopic Mass: 326.25694295g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 61.8Ų

tert-butyl N-{4-hydroxy-2-[methyl(1-methylcyclopentyl)amino]cyclohexyl}carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1161966-1.0g
tert-butyl N-{4-hydroxy-2-[methyl(1-methylcyclopentyl)amino]cyclohexyl}carbamate
2137518-03-5
1g
$0.0 2023-06-08

Additional information on tert-butyl N-{4-hydroxy-2-[methyl(1-methylcyclopentyl)amino]cyclohexyl}carbamate

Comprehensive Overview of tert-butyl N-{4-hydroxy-2-[methyl(1-methylcyclopentyl)amino]cyclohexyl}carbamate (CAS No. 2137518-03-5)

The compound tert-butyl N-{4-hydroxy-2-[methyl(1-methylcyclopentyl)amino]cyclohexyl}carbamate (CAS No. 2137518-03-5) is a highly specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a cyclohexyl backbone modified with hydroxy and carbamate functional groups, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting enzyme inhibition and receptor modulation, which are hot topics in modern medicinal chemistry.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. This compound, with its tert-butyl and methylcyclopentyl moieties, offers a promising scaffold for designing bioactive molecules. Its carbamate group is particularly noteworthy, as it is often associated with improved metabolic stability and oral bioavailability—key factors in drug development. These attributes align with current trends in AI-driven drug design, where computational tools are used to predict molecular behavior and optimize pharmacokinetic properties.

The synthesis of tert-butyl N-{4-hydroxy-2-[methyl(1-methylcyclopentyl)amino]cyclohexyl}carbamate involves sophisticated organic transformations, including amine protection and selective hydroxylation. These processes are critical for achieving high chemical purity and yield, which are essential for research and industrial applications. Given the growing emphasis on green chemistry, researchers are also exploring sustainable methods to produce this compound, such as catalytic hydrogenation and solvent-free reactions.

From a commercial perspective, CAS No. 2137518-03-5 is gaining traction in the fine chemicals market, particularly among suppliers catering to pharmaceutical intermediates. Its versatility makes it a valuable building block for peptide mimetics and protease inhibitors, which are widely studied in oncology and infectious diseases. As the industry shifts toward fragment-based drug discovery, this compound’s modular structure positions it as a key player in high-throughput screening campaigns.

In conclusion, tert-butyl N-{4-hydroxy-2-[methyl(1-methylcyclopentyl)amino]cyclohexyl}carbamate represents a fascinating intersection of chemical innovation and therapeutic potential. Its relevance to cutting-edge research areas like AI-augmented chemistry and sustainable synthesis ensures it will remain a focal point for scientists and industry professionals alike. For those seeking detailed spectroscopic data or synthetic protocols, further literature and vendor resources are readily available.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd